(2,4-dimethoxy-3-methylphenyl)boronic acid
Overview
Description
(2,4-dimethoxy-3-methylphenyl)boronic acid is a boronic acid derivative. Boronic acids are organic compounds that contain a boron atom bonded to two oxygen atoms in a B(OH)2 group . The empirical formula of (2,4-dimethoxy-3-methylphenyl)boronic acid is C9H13BO4 . Its molecular weight is 196.01 .
Synthesis Analysis
The primary method for the synthesis of boronic acids is through the electrophilic trapping of an organometallic reagent with a boric ester (e.g. B(Oi-Pr)3 or B(OMe)3). The reaction is performed at low temperature to attenuate over-alkylation that would lead to the formation of borinic, rather than boronic, esters .Molecular Structure Analysis
The molecular structure of (2,4-dimethoxy-3-methylphenyl)boronic acid consists of a boron atom bonded to two oxygen atoms in a B(OH)2 group . The boron atom is also bonded to a carbon atom, which is part of a phenyl ring. The phenyl ring has two methoxy groups (-OCH3) attached to it at theproperties
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CAS RN |
750586-15-3 |
Product Name |
(2,4-dimethoxy-3-methylphenyl)boronic acid |
Molecular Formula |
C9H13BO4 |
Molecular Weight |
196 |
Purity |
95 |
Origin of Product |
United States |
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